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Disclaimer: The following information is provided as a general guide for the proper disposal of

laboratory reagents. Specific disposal procedures are dictated by the chemical and physical

properties of the substance, as well as local, state, and federal regulations. A definitive Safety

Data Sheet (SDS) for a compound labeled "ARN19689" could not be located. However,

information was found for a similarly identified product, "TP319689," a human recombinant

protein (Galectin 10) from OriGene Technologies. The disposal procedures outlined below are

based on the non-hazardous nature of this product as stated in its SDS.[1] Researchers must

always consult the specific SDS for any chemical they are working with and contact their

institution's Environmental Health and Safety (EHS) department for specific guidance.

I. Product Identification and Hazard Assessment
The product identified as TP319689 is a human recombinant protein, Galectin 10, supplied in

an aqueous solution. According to the Safety Data Sheet, this product is not classified as a

hazardous substance or mixture.[1]

Composition of Non-Hazardous Solution:
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Component CAS-No. Concentration
Hazard
Classification

2-amino-2-

(hydroxymethyl)propa

ne-1,3-diol

hydrochloride

1185-53-1 ≤ 1% Not Hazardous

Glycine 56-40-6 ≤ 1% Not Hazardous

Glycerol 56-81-5 ≤ 20% Not Hazardous

II. Proper Disposal Procedures
Given that the TP319689 solution is classified as non-hazardous, standard laboratory disposal

procedures for non-hazardous aqueous waste are generally appropriate. However, institutional

policies should always be followed.

Step-by-Step Disposal Protocol for Non-Hazardous Aqueous Solutions:

Confirm Non-Hazardous Status: Always verify the non-hazardous classification by reviewing

the product-specific Safety Data Sheet (SDS).

Consult Institutional Guidelines: Before disposal, consult your institution's EHS guidelines or

laboratory safety manual for specific procedures regarding non-hazardous chemical waste.

Sewer Disposal (if permissible): In many jurisdictions, small quantities of non-hazardous

aqueous solutions can be disposed of down the sanitary sewer.

Dilution: When disposing of the solution down the drain, it is best practice to dilute it with a

copious amount of water. This helps to prevent any potential impact on the wastewater

treatment system.

Avoid Mixing: Do not mix non-hazardous waste with hazardous waste streams. Keep waste

streams properly segregated to ensure correct disposal and to avoid creating a hazardous

mixture.
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Empty Container Disposal: Empty containers that held non-hazardous materials should be

triple-rinsed with water. After rinsing, they can typically be disposed of in the regular trash.

III. General Guidelines for Laboratory Waste
Disposal
For all other laboratory waste, including materials not explicitly classified as non-hazardous, the

following general procedures should be followed.

Waste Segregation and Handling:

Hazardous Waste Labeling: All containers used for hazardous waste must be clearly labeled

with the words "Hazardous Waste" and the full chemical name(s) of the contents.

Container Integrity: Waste containers must be in good condition, with no leaks or cracks, and

must be kept closed except when adding waste.

Incompatible Wastes: Never mix incompatible wastes. For example, acids should not be

stored with or mixed with bases or cyanides.

Solid Waste: Contaminated solid waste, such as gloves and paper towels, should be sealed

in a designated, labeled container for hazardous waste.

Organic Solvents: Organic solvents must never be discharged down the drain and must be

collected in appropriate, labeled hazardous waste containers.

IV. Experimental Workflow for Waste Disposal
Decision Making
The following diagram illustrates a general workflow for determining the appropriate disposal

route for a laboratory chemical.
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Identify the Chemical Waste

Locate and Review the Safety Data Sheet (SDS)

Is the substance classified as hazardous?

YES NO

Follow Hazardous Waste Disposal Protocol:
- Use labeled, compatible container

- Segregate from other waste
- Store in designated area
- Contact EHS for pickup

Follow Non-Hazardous Waste Disposal Protocol:
- Consult institutional guidelines

- May be eligible for sewer disposal with dilution
- Rinse empty container before disposal

Click to download full resolution via product page

Decision workflow for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12416817#arn19689-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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